Cas no 2171634-37-8 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid
• CAS No: 2171634-37-8
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6079176
• PubChem ID: 165586136
• Update Time: 2025-06-15

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid
• EN300-1540091
• 2171634-37-8
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]oxolane-2-carboxylic acid

• Inchi： 1S/C25H28N2O6/c1-15(23(28)27-21-11-13-32-22(21)24(29)30)10-12-26-25(31)33-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-22H,10-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： HYFJNKXPEXQTMB-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid

Recent Advances in the Study of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid (CAS: 2171634-37-8)

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid (CAS: 2171634-37-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the primary areas of investigation has been the role of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid in solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy as a protected amino acid derivative, facilitating the synthesis of complex peptides with high yield and purity. The fluorenylmethoxycarbonyl (Fmoc) group in the compound provides stability under basic conditions, making it particularly useful in multi-step synthetic processes. Recent advancements in SPPS methodologies have further optimized the use of this compound, reducing side reactions and improving overall efficiency.

In addition to its synthetic utility, studies have explored the biological activity of derivatives of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid. For instance, modifications to the oxolane ring and the methylbutanamido moiety have yielded compounds with promising antimicrobial and anti-inflammatory properties. These findings suggest potential applications in the development of new antibiotics and anti-inflammatory drugs. Furthermore, the compound's ability to interact with specific enzyme active sites has been investigated, with preliminary results indicating its potential as an enzyme inhibitor for therapeutic purposes.

Recent pharmacokinetic studies have also shed light on the absorption, distribution, metabolism, and excretion (ADME) profiles of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid and its derivatives. These studies have highlighted the compound's favorable bioavailability and metabolic stability, which are critical factors for its development as a drug candidate. However, challenges remain in optimizing its pharmacokinetic properties to enhance therapeutic efficacy and minimize potential side effects.

Looking ahead, ongoing research aims to further elucidate the mechanistic pathways through which 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid exerts its biological effects. Advanced computational modeling and high-throughput screening techniques are being employed to identify novel derivatives with enhanced activity and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid (CAS: 2171634-37-8) represents a versatile and promising compound in chemical biology and drug development. Its applications in peptide synthesis, enzyme inhibition, and therapeutic agent design underscore its potential to address unmet medical needs. Continued research and innovation in this area hold great promise for the future of pharmaceutical science.